Cas no 2065250-43-1 (2,4-Dibromo-5-nitro-benzoic acid methyl ester)

• Product Name: 2,4-Dibromo-5-nitro-benzoic acid methyl ester
• CAS No: 2065250-43-1
• MF: C₈H₅Br₂NO₄
• MW: 338.937600851059
• CID: 5527505
• Update Time: 2025-06-23

2,4-Dibromo-5-nitro-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dibromo-5-nitro-, methyl ester
• 2,4-Dibromo-5-nitro-benzoic acid methyl ester

• Inchi： 1S/C8H5Br2NO4/c1-15-8(12)4-2-7(11(13)14)6(10)3-5(4)9/h2-3H,1H3
• InChI Key： XPRSPZBCUQBPHL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC([N+]([O-])=O)=C(Br)C=C1Br

Experimental Properties

• Density: 1.975±0.06 g/cm3(Predicted)
• Boiling Point: 355.8±37.0 °C(Predicted)

Additional information on 2,4-Dibromo-5-nitro-benzoic acid methyl ester

Introduction to 2,4-Dibromo-5-nitro-benzoic acid methyl ester (CAS No. 2065250-43-1)

2,4-Dibromo-5-nitro-benzoic acid methyl ester (CAS No. 2065250-43-1) is a specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include two bromine atoms and a nitro group, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of 2,4-Dibromo-5-nitro-benzoic acid methyl ester is C₉H₆Br₂₄, and its molecular weight is approximately 319.95 g/mol. The presence of bromine atoms and the nitro group imparts specific chemical properties to this compound, such as high reactivity and stability under certain conditions. These properties make it an attractive candidate for various chemical reactions and synthetic pathways.

In recent years, the study of 2,4-Dibromo-5-nitro-benzoic acid methyl ester has been driven by its potential applications in the development of novel drugs and therapeutic agents. Researchers have explored its use as an intermediate in the synthesis of antiviral, antibacterial, and anticancer compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the role of this compound in the synthesis of a new class of antiviral agents that showed promising activity against several RNA viruses.

The synthesis of 2,4-Dibromo-5-nitro-benzoic acid methyl ester typically involves a multi-step process that includes bromination, nitration, and esterification reactions. The precise control of reaction conditions is crucial to ensure high yield and purity of the final product. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes, leading to more efficient and environmentally friendly production methods.

In addition to its role as a synthetic intermediate, 2,4-Dibromo-5-nitro-benzoic acid methyl ester has also been investigated for its potential biological activities. Studies have shown that this compound exhibits significant antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases. Furthermore, its ability to modulate specific cellular pathways has been explored in the context of drug discovery and development.

The safety profile of 2,4-Dibromo-5-nitro-benzoic acid methyl ester is an important consideration in its application. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are recommended to ensure workplace safety. Researchers should adhere to standard laboratory protocols when working with this compound to minimize any potential risks.

In conclusion, 2,4-Dibromo-5-nitro-benzoic acid methyl ester (CAS No. 2065250-43-1) is a versatile compound with a wide range of applications in organic chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an important intermediate in the synthesis of bioactive molecules and therapeutic agents. Ongoing research continues to uncover new possibilities for its use in various scientific and industrial contexts.